3-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid

• IUPAC Name: 3-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-5-yl]propanoic acid
• InChI: InChI=1S/C16H16N2O5/c19-13-5-4-12(15(22)17-13)18-8-10-7-9(2-6-14(20)21)1-3-11(10)16(18)23/h1,3,7,12H,2,4-6,8H2,(H,20,21)(H,17,19,22)
• InChI Key: RMGLSDIRVYQGRB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1N2CC3=C(C2=O)C=CC(=C3)CCC(=O)O
• Molecular Formula: C16H16N2O5
• Molecular Weight: 316.31 g/mol

Description

The compound “3-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid” is a research compound with a molecular formula of C16H15N3O6 and a molecular weight of 345.31 g/mol. It is also known as 2- (2- (2,6-dioxopiperidin-3-yl)-3-oxoisoindolin-5-yl)acetic acid.

Synthesis Analysis

The synthesis of this compound involves several steps of substitution, click reaction, and addition reaction. The yield of the synthesis process is reported to be 71.92%.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C15H14N2O5/c18-12-4-3-11 (14 (21)16-12)17-7-9-2-1-8 (6-13 (19)20)5-10 (9)15 (17)22/h1-2,5,11H,3-4,6-7H2, (H,19,20) (H,16,18,21).

Chemical Reactions Analysis

The compound exhibits inhibitory activity and can suppress cell proliferation. The representative compound P1 could inhibit the expression of mTOR downstream proteins and the growth of cancer cells by inducing autophagy.

Physical And Chemical Properties Analysis

The compound is a yellow to very dark yellow powder or crystals.

Scientific Research Applications

3-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid is used in a variety of scientific research applications, including organic synthesis, biochemistry, and pharmacology. It is used as a starting material for the synthesis of other compounds, such as amino acids and peptides, as well as for the synthesis of polymers and other materials. It is also used in the synthesis of drugs and other pharmaceuticals.

Mechanism of Action

3-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid is an inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of thymidine and other nucleotides. The mechanism of action of this compound is not fully understood, but it is believed to inhibit DHFR by binding to the enzyme and preventing it from catalyzing the reduction of dihydrofolate to tetrahydrofolate.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, and it has been used as an antimicrobial agent. It has also been used to inhibit the growth of certain cancer cells, and it has been shown to possess anti-inflammatory and analgesic properties. In addition, this compound has been shown to possess antioxidant properties, which may be beneficial in the prevention and treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The use of 3-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid in laboratory experiments has several advantages, including its low cost and easy availability, as well as its wide range of applications. However, there are also some limitations to its use, including its low solubility in water and its potential to cause skin and eye irritation.

Future Directions

3-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid has a wide range of potential applications, and there are many future directions for research. These include further research into its mechanism of action and potential therapeutic uses, as well as its potential use in the synthesis of novel compounds and materials. In addition, further research is needed to explore its potential applications in the fields of medicine, agriculture, and biotechnology. Finally, further research is needed to explore its potential toxicity and environmental impact.

Synthesis Methods

3-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid can be synthesized in a variety of ways, including the reaction of 2,6-dioxopiperidin-3-yl chloride with propanoic acid in the presence of base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 60-90°C. The product is then purified using column chromatography or recrystallization.

Safety and Hazards

The compound has certain hazard statements associated with it, including H302-H315-H319-H335. For more detailed safety information, it is recommended to refer to the Material Safety Data Sheet (MSDS).